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Compound of Interest

Compound Name: (S)-2,3-dimethylpentane

Cat. No.: B1262166 Get Quote

Proper management and disposal of (S)-2,3-dimethylpentane are critical for ensuring

laboratory safety and environmental protection. As a highly flammable and hazardous

hydrocarbon, adherence to strict protocols is essential to mitigate risks of fire, explosion, and

ecological contamination. This guide provides detailed, step-by-step procedures for the safe

handling and disposal of (S)-2,3-dimethylpentane, tailored for researchers, scientists, and

drug development professionals.

Key Data for (S)-2,3-Dimethylpentane
For quick reference, the following table summarizes essential quantitative data for (S)-2,3-
dimethylpentane. Understanding these properties is fundamental to safe handling and

disposal.
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Property Value Citations

Molecular Formula C₇H₁₆ [1][2]

Molecular Weight 100.20 g/mol [1][2]

Boiling Point 89-90 °C [1][3][4]

Density 0.695 g/mL at 25 °C [1][3][4]

Flash Point -6 °C (21 °F) [5]

Vapor Pressure 55 mm Hg at 20 °C [1]

Explosive Limits in Air 1.1% (Lower) - 6.7% (Upper) [5]

Water Solubility Insoluble [1][3]

Experimental Protocol: Disposal of (S)-2,3-
Dimethylpentane
This protocol outlines the standard operating procedure for the safe disposal of (S)-2,3-
dimethylpentane waste in a laboratory setting.

1.0 Personal Protective Equipment (PPE) and Safety Precautions

1.1 Always handle (S)-2,3-dimethylpentane inside a certified chemical fume hood to avoid

inhalation of vapors.[5]

1.2 Wear appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile).

Safety glasses with side shields or chemical splash goggles.[5]

A flame-resistant lab coat.

1.3 Ensure an ABC-type fire extinguisher and a safety shower/eyewash station are readily

accessible.
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1.4 Eliminate all potential ignition sources, such as open flames, hot surfaces, and sparks,

from the work area.[5] Use only non-sparking tools and explosion-proof equipment.[6]

2.0 Waste Collection and Segregation

2.1 Designate a specific, properly labeled hazardous waste container for non-halogenated

organic solvents.[7] (S)-2,3-dimethylpentane should not be mixed with halogenated

solvents or other incompatible waste streams.[7]

2.2 The waste container must be made of a material compatible with hydrocarbons (e.g., a

high-density polyethylene or metal safety can). Do not use light polyethylene containers like

milk jugs.[8]

2.3 Affix a hazardous waste label to the container before adding any waste. The label must

clearly identify the contents, including "(S)-2,3-Dimethylpentane" and any other compatible

solvents being added.

2.4 When transferring the solvent to the waste container, do so slowly to minimize the

generation of static electricity. Ensure the container is grounded/bonded.

2.5 Do not fill the waste container beyond 90% of its capacity to allow for vapor expansion.[8]

2.6 Keep the waste container tightly closed at all times, except when adding waste.

3.0 Management of Contaminated Materials and Spills

3.1 Small Spills:

For minor spills within a fume hood, absorb the liquid using an inert absorbent material

such as vermiculite, dry sand, or commercial sorbent pads.[9]

Collect the contaminated absorbent material using non-sparking tools and place it into a

sealable, properly labeled container for solid hazardous waste.

Wipe the area clean with a cloth lightly dampened with a suitable solvent (e.g.,

isopropanol), and dispose of the cloth as contaminated solid waste.

3.2 Contaminated Solids:
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Dispose of items contaminated with (S)-2,3-dimethylpentane (e.g., gloves, absorbent

materials, pipette tips) as solid hazardous waste.

Double-bag these materials in clear plastic bags and attach a hazardous waste label.[8]

3.3 Empty Containers:

To be considered non-hazardous, the original (S)-2,3-dimethylpentane container must be

triple-rinsed.[7]

The first two rinsates should be collected and disposed of as liquid hazardous waste. The

third rinsate can often be disposed of down the drain, but this depends on institutional

policy.

After rinsing, deface the label on the empty container and dispose of it as normal

laboratory glass waste.[7]

4.0 Temporary Storage and Final Disposal

4.1 Store the sealed and labeled hazardous waste container in a designated Satellite

Accumulation Area (SAA).[10] This area should be a cool, dry, and well-ventilated space

away from heat and ignition sources.[6]

4.2 The SAA must be under the control of the laboratory personnel and inspected weekly for

any signs of leakage.[10]

4.3 Do not dispose of (S)-2,3-dimethylpentane down the drain.[9] It is insoluble in water and

poses a significant explosion and environmental hazard.[1]

4.4 Arrange for the collection of the hazardous waste through your institution's Environmental

Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[9]

Ensure all institutional and local regulations for waste pickup are followed.

Disposal Workflow for (S)-2,3-Dimethylpentane
The following diagram illustrates the decision-making process for the proper disposal of

materials related to (S)-2,3-Dimethylpentane.
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(S)-2,3-Dimethylpentane Waste
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(e.g., unused solvent, rinsate)
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 Yes 

Double-bag in clear bags.
Label as solid hazardous waste.

 Yes 

Triple-rinse container.
Collect first two rinsates

as liquid hazardous waste.

 Yes 

Store waste in designated
Satellite Accumulation Area (SAA).

Deface original label.
Dispose of as clean

laboratory glass.

Arrange for pickup by
EHS or licensed contractor.
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Caption: Decision workflow for the proper segregation and disposal of (S)-2,3-
dimethylpentane waste.

Disclaimer: This document provides general guidance. Always consult your institution's specific

safety and disposal protocols, as well as local, state, and federal regulations, to ensure full
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compliance.[9] If you are ever in doubt about a procedure, contact your institution's

Environmental Health & Safety department for clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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